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Compound of Interest

Compound Name: K34c

Cat. No.: B12394959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
K34c is a potent and selective antagonist of α5β1 integrin, a cell adhesion receptor critically

involved in cell survival, migration, and signaling.[1][2][3] By inhibiting α5β1 integrin, K34c can

reduce chemotherapy-induced premature senescence and promote apoptosis, making it a

valuable tool for research, particularly in fields like glioblastoma.[3][4] This document provides a

detailed protocol for the preparation of K34c stock solutions from its powdered form, ensuring

accurate, reproducible, and stable solutions for in vitro experimental use. It includes information

on the physicochemical properties, solubility, preparation protocols, storage conditions, and the

primary signaling pathway affected by K34c.

Physicochemical Properties
K34c is a white solid compound with the following properties:
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Property Value Reference

Molecular Weight 447.53 g/mol [1][2][4]

Chemical Formula C₂₆H₂₉N₃O₄ [1][2][4]

Purity ≥98% (HPLC) [2]

CAS Number 939769-93-4 [1][2]

Appearance White solid [4]

Solubility Data
The solubility of K34c powder is critical for preparing accurate stock solutions. Dimethyl

sulfoxide (DMSO) is the recommended primary solvent.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 44.75 - 120 mg/mL 100 - 268.14 mM

Solubility data varies

by supplier.[2][4]

Sonication is

recommended to aid

dissolution.[4][5] It is

advisable to prepare

stock solutions at a

concentration well

below the maximum

solubility to ensure

complete dissolution.

Ethanol 44.75 mg/mL 100 mM

Experimental Protocol: Preparation of a 10 mM K34c
Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution, a common concentration for

laboratory use. Always work in a sterile environment (e.g., a laminar flow hood) and use

appropriate personal protective equipment (PPE).

Materials
K34c powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber, or foil-wrapped microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Vortex mixer

Ultrasonic cleaner (recommended)

Pre-calculated Mass for Stock Solutions
The following table provides the mass of K34c powder required to prepare various stock

solution concentrations in 1 mL of solvent, based on a molecular weight of 447.53 g/mol .

Target
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.45 mg 2.24 mg 4.48 mg

5 mM 2.24 mg 11.19 mg 22.38 mg

10 mM 4.48 mg 22.38 mg 44.75 mg

50 mM 22.38 mg 111.88 mg 223.77 mg

Step-by-Step Procedure
Calculation: To prepare 1 mL of a 10 mM stock solution, you will need 4.48 mg of K34c
powder.
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Weighing: Accurately weigh 4.48 mg of K34c powder and transfer it to a sterile

microcentrifuge tube.

Dissolution: Add 1 mL of sterile, anhydrous DMSO to the tube containing the K34c powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. If dissolution is slow, sonication in an ultrasonic water bath for 5-10

minutes is recommended to ensure the compound is fully solubilized.[4]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, clearly labeled

microcentrifuge tubes.[3]

Storage: Store the aliquots at -80°C for long-term stability.

Workflow for K34c Stock Solution Preparation
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Stock Solution Preparation Workflow

1. Weigh K34c Powder

2. Add Anhydrous DMSO

3. Vortex & Sonicate Until Dissolved

4. Aliquot into Single-Use Tubes

5. Store Aliquots at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing K34c stock solution.

Storage and Stability
Proper storage is essential to maintain the activity of K34c.

Form
Storage
Temperature

Storage Period Reference

Powder -20°C 3 years [4][6]

In Solvent (DMSO) -20°C 1 month [3][6]

In Solvent (DMSO) -80°C 6 months to 1 year [3][4][6]
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Note: Avoid repeated freeze-thaw cycles of the stock solution.[3] For use, thaw a single aliquot

at room temperature and keep it on ice during the experiment. Discard any unused portion of

the thawed aliquot.

Application Example: Dilution for Cell-Based Assays
When using the K34c stock solution for in vitro experiments, it must be diluted to the final

working concentration in the appropriate cell culture medium or assay buffer.

Thaw: Thaw a single aliquot of the 10 mM K34c stock solution at room temperature.

Dilution: Perform serial dilutions in sterile cell culture medium to achieve the desired final

concentration. For example, to achieve a 20 µM working solution, you can add 2 µL of the 10

mM stock solution to 998 µL of cell culture medium (a 1:500 dilution).

Vehicle Control: It is crucial to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the highest concentration of K34c
used, to account for any effects of the solvent on the cells. The final concentration of DMSO

in the culture medium should typically be kept below 0.5% to avoid toxicity.

Mechanism of Action & Signaling Pathway
K34c functions as a selective antagonist of α5β1 integrin.[2] Integrins are transmembrane

receptors that mediate cell-matrix adhesion and activate intracellular signaling cascades. The

α5β1 integrin, upon binding to extracellular matrix proteins like fibronectin, activates pathways

such as the Phosphoinositide 3-kinase (PI3K)/AKT pathway, which promotes cell survival and

proliferation.[7][8][9]

By blocking α5β1 integrin, K34c inhibits the activation of PI3K and its downstream effector AKT.

[8] This inhibition disrupts pro-survival signaling, sensitizing cells (such as glioblastoma cells) to

apoptosis.[7][8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.medchemexpress.com/k34c.html
https://www.benchchem.com/product/b12394959?utm_src=pdf-body
https://www.benchchem.com/product/b12394959?utm_src=pdf-body
https://www.benchchem.com/product/b12394959?utm_src=pdf-body
https://www.benchchem.com/product/b12394959?utm_src=pdf-body
https://www.tocris.com/products/k34c_5114
https://pmc.ncbi.nlm.nih.gov/articles/PMC5308720/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4986636/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6684107/
https://www.benchchem.com/product/b12394959?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4986636/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5308720/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4986636/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


K34c Inhibition of α5β1 Integrin Signaling

Extracellular Matrix
(e.g., Fibronectin)

Integrin α5β1

PI3K

Activation

K34c

AKT

Activation

p-AKT (Active)

Phosphorylation

Cell Survival &
Migration

Promotes

Apoptosis

Inhibits

Click to download full resolution via product page

Caption: K34c inhibits the α5β1 integrin/PI3K/AKT pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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